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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

For Researchers, Scientists, and Product Development Professionals

This in-depth technical guide explores the thermal stability and heat resistance of Pigment
Yellow 155 (C.I. 200310), a high-performance disazo pigment prized for its vibrant greenish-

yellow hue and excellent durability. Understanding its behavior at elevated temperatures is

critical for its successful application in demanding environments such as plastics, coatings, and

inks, where processing and end-use conditions can be extreme. This document provides a

comprehensive overview of its thermal properties, supported by available quantitative data and

insights into standardized testing methodologies.

Executive Summary
Pigment Yellow 155 is characterized by its robust thermal stability, making it a suitable

colorant for a wide array of polymers processed at high temperatures. Technical data sheets

from various manufacturers consistently report heat resistance in the range of 260°C to 280°C,

particularly in polyolefins like HDPE.[1][2][3] Its performance is attributed to its stable molecular

structure. While specific thermogravimetric (TGA) and differential scanning calorimetry (DSC)

data are not widely published in public literature, the application-specific data provides a strong

indication of its thermal endurance. The standard method for evaluating this heat resistance in

plastics involves compounding the pigment into the polymer and assessing the color change

after exposure to a specific temperature for a defined duration.
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A foundational understanding of Pigment Yellow 155's identity is crucial before delving into its

thermal performance.

Chemical Name: 1,4-Benzenedicarboxylic acid, 2,2'-[1,4-phenylenebis[imino(1-acetyl-2-oxo-

2,1-ethanediyl)azo]]bis-,tetramethyl ester

Chemical Formula: C₃₄H₃₂N₆O₁₂[2][3][4]

Molecular Weight: 716.65 g/mol [4]

CAS Number: 68516-73-4[1][3]
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Caption: Chemical Structure of Pigment Yellow 155.

Quantitative Thermal Stability Data
The heat resistance of Pigment Yellow 155 is most often quantified by its performance in

specific polymer systems. The data below, compiled from various technical sources,

summarizes its thermal stability. It is important to note that the processing conditions, pigment

concentration, and presence of other additives like titanium dioxide can influence these values.

Table 1: General Heat Resistance of Pigment Yellow 155

Property Value Source(s)

General Heat Resistance 180°C [2]

General Heat Resistance 280°C [1][2]

Melting Point 264 - 268°C [5]

Table 2: Heat Stability of Pigment Yellow 155 in Various Polymers
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Polymer Concentration
Temperature
Stability

Dwell Time Source(s)

HDPE (High-

Density

Polyethylene)

1/3 Standard

Depth
260°C 5 minutes [5][6]

HDPE (High-

Density

Polyethylene)

- 280°C - [1]

PVC-soft

(Plasticized

Polyvinyl

Chloride)

- 180°C - [5][6]

PP

(Polypropylene)
- 280°C - [1]

PS (Polystyrene) - 250°C -

ABS

(Acrylonitrile

Butadiene

Styrene)

- Recommended - [1]

Note: "Standard Depth" (SD) is a measure of color concentration. 1/3 SD is a common

reference point for evaluating pigment strength and fastness properties.

Experimental Protocols for Heat Stability Testing
While manufacturers' specific internal testing protocols are proprietary, the heat stability of

pigments in plastics is generally determined using standardized methods. The most relevant

standards are from DIN (Deutsches Institut für Normung) and EN (European Norms).

A typical experimental workflow for determining the heat stability of a pigment in a plastic matrix

is outlined below. This process is based on the principles described in standards such as DIN

53775 and EN 12877.
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Experimental Workflow for Pigment Heat Stability Testing

1. Material Preparation
- Pigment Yellow 155

- Polymer granules (e.g., HDPE)
- Titanium dioxide (for tints)

- Stabilizers

2. Compounding
- Dry blend pigment and polymer

- Melt mix using a two-roll mill or extruder

Weighing & Blending

3. Sample Preparation
- Create a milled sheet of colored plastic

- Press into standardized plaques

Homogenization

4. Thermal Exposure
- Place plaques in a precisely controlled oven

- Expose at various temperatures (e.g., 220°C, 240°C, 260°C, 280°C)
- Maintain a constant dwell time (e.g., 5 minutes)

Testing

5. Evaluation
- Compare exposed samples to an unheated control

- Visually assess against a grayscale (e.g., ISO 105-A03)
- Measure color difference (ΔE*ab) with a spectrophotometer

Analysis

6. Reporting
- The highest temperature at which the color change is within an acceptable limit (e.g., ΔE*ab ≤ 3) is reported as the heat stability.

Result

Click to download full resolution via product page

Caption: Generalized workflow for heat stability testing of pigments in plastics.
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Methodology Details:
Preparation of the Test Compound: The pigment is dry-blended with the polymer resin (e.g.,

HDPE) at a specified concentration. For tint evaluations, a white pigment like titanium

dioxide is also added. The mixture is then homogenized through a melt-compounding

process, such as two-roll milling or extrusion, to ensure uniform dispersion.

Sample Molding: The resulting colored plastic compound is then typically compression or

injection molded into standardized plaques or chips.

Thermal Treatment: The molded samples are placed in a laboratory oven at a series of

increasing temperatures for a fixed duration, commonly 5 minutes. A control sample is kept

at room temperature.

Colorimetric Evaluation: After cooling, the color of the heat-treated samples is compared to

the unheated control. This comparison is quantified using a spectrophotometer to measure

the color difference, expressed as ΔEab (CIELAB color space). A ΔEab value of 3 is often

used as the maximum acceptable color change.

Determination of Heat Stability: The heat stability is defined as the highest temperature at

which the pigment can be held for the specified time without exhibiting a color change

greater than the agreed-upon limit (e.g., ΔE*ab ≤ 3).

Factors Influencing Thermal Stability
The inherent thermal stability of Pigment Yellow 155 is a function of its molecular structure.

However, in practical applications, several factors can influence its performance at high

temperatures.
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Influencing Factors

Thermal Stability of
Pigment Yellow 155

Polymer Matrix
(e.g., HDPE, PVC) Pigment Concentration Dwell Time at Temperature Presence of Additives

(e.g., TiO₂, stabilizers)
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Caption: Key factors affecting the in-application thermal stability of Pigment Yellow 155.

Polymer Matrix: The type of polymer can significantly affect the pigment's stability.

Interactions between the polymer and the pigment, as well as the polymer's own degradation

temperature, play a role.

Pigment Concentration: The concentration of the pigment in the formulation can influence

heat stability.

Dwell Time: The duration of exposure to high temperatures is critical. A pigment may be

stable for a short period at a certain temperature but may degrade with prolonged exposure.

Other Additives: The presence of other components in the formulation, such as titanium

dioxide (which can have photocatalytic activity), fillers, or stabilizers, can impact the overall

thermal performance.

Conclusion
Pigment Yellow 155 demonstrates high thermal stability, making it a reliable choice for

coloring plastics and other materials processed at elevated temperatures. Its heat resistance,

typically cited between 260°C and 280°C in polyolefins, allows for a wide processing window.

While detailed thermal analysis data like TGA and DSC are not readily available in the public

domain, standardized testing in specific polymer systems provides robust and practical data for

formulation and process design. For critical applications, it is always recommended to conduct
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specific testing in the intended polymer matrix and under the anticipated processing conditions

to verify performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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